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Compound of Interest

Compound Name: Methyltrioctylammonium bromide

CAS No.: 35675-80-0

Cat. No.: B009585

Get Quote

Introduction & Chemical Profile[1][2][3][4][5][6][7]
Methyltrioctylammonium bromide (MTOAB) is a high-purity quaternary ammonium salt

utilized primarily as a Phase Transfer Catalyst (PTC) and a lipophilic surfactant in polymer

chemistry. Unlike its industrial counterpart Aliquat® 336 (a mixture of C8/C10 chains and

chloride/bromide ions), MTOAB (CAS 35675-80-0) offers a defined molecular structure,

ensuring reproducible stoichiometry in sensitive polymerization mechanisms.
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Property Specification
Relevance to
Polymerization

CAS Number 35675-80-0
Precise identification for

regulatory compliance.

Molecular Formula
Amphiphilic structure enables

interfacial transport.

Molecular Weight 448.61 g/mol
Critical for calculating catalyst

loading (typically 1–5 mol%).

Solubility
Soluble in DCM, Toluene,

Chloroform; Insoluble in Water

Ideal for extracting anions from

aqueous to organic phases.

Melting Point 37–40 °C
Solid at room temp; melts into

reaction media easily.

Mechanism of Action: Interfacial Catalysis
In polymer synthesis, particularly step-growth polycondensation (e.g., Suzuki-Miyaura coupling,

Polyesterification), reaction rates are often limited by the immiscibility of organic monomers and

aqueous bases/salts. MTOAB functions via the Starks’ Extraction Mechanism:

Ion Exchange: MTOAB (

) in the organic phase exchanges its bromide anion for a reactive anion (

) from the aqueous phase (e.g.,

,

, or a phenolate).

Phase Transfer: The lipophilic cation (

) shuttles the reactive anion (

) into the organic solvent.
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Reaction: The "naked" anion, stripped of its hydration shell, exhibits enhanced

nucleophilicity, reacting rapidly with the organic monomer.

Regeneration: The catalyst returns to the interface to repeat the cycle.

Visualization: MTOAB Mechanism in Suzuki
Polycondensation
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Caption: Schematic of MTOAB shuttling carbonate ions to activate boronic esters in biphasic

Suzuki polymerization.

Detailed Experimental Protocols
Protocol A: Synthesis of Poly(9,9-dioctylfluorene) via
Suzuki-Miyaura Coupling
Application: Conjugated polymers for OLEDs and organic photovoltaics. Role of MTOAB:

Phase transfer of carbonate ions to activate boronic acid esters in toluene.
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Materials
Monomer A: 2,7-Dibromo-9,9-dioctylfluorene (1.0 eq)

Monomer B: 2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9,9-dioctylfluorene (1.0 eq)

Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (0.5–1.0 mol%)

PTC:Methyltrioctylammonium bromide (MTOAB) (1–5 mol%)

Solvent: Toluene (degassed)

Base: 2M

(aqueous)

Step-by-Step Methodology
Preparation (Inert Atmosphere):

Flame-dry a 2-neck round bottom flask and cool under nitrogen flow.

Add Monomer A (548 mg, 1 mmol) and Monomer B (642 mg, 1 mmol) to the flask.

Add MTOAB (22 mg, ~0.05 mmol). Note: MTOAB is waxy; weigh on weighing paper and

wash in with solvent.

Solvation:

Add 10 mL of anhydrous, degassed toluene. Stir until monomers dissolve.

Add 5 mL of degassed 2M

solution. The mixture will form a biphasic system.

Initiation:

Add Pd(PPh3)4 (12 mg) quickly against nitrogen flow.
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Seal the flask and heat to 85–90 °C with vigorous stirring. Vigorous stirring is critical to

maximize the interfacial area for MTOAB action.

Polymerization:

Maintain reflux for 48–72 hours.

Checkpoint: The organic layer should turn viscous and fluorescent blue under UV light.

End-Capping (Optional but Recommended):

Add phenylboronic acid (end-capper 1) and stir for 4 hours.

Add bromobenzene (end-capper 2) and stir for 4 hours. This removes reactive terminal

groups.

Purification:

Cool to room temperature.[1][2] Pour the mixture into 200 mL of methanol/acetone (1:1) to

precipitate the polymer.[3]

Filter the fibrous solid.

Catalyst Removal: Redissolve in minimal chloroform and wash with aqueous sodium

diethyldithiocarbamate (to remove Pd) and water (to remove MTOAB).

Reprecipitate in methanol.

Protocol B: Synthesis of MTOAB-Stabilized Gold
Nanoparticles (AuNPs) for Polymer Composites
Application: Conductive polymer fillers, dielectric enhancement. Role of MTOAB: Acts as both

the phase transfer agent (transferring

to toluene) and the capping agent (preventing agglomeration).

Materials
Precursor: Hydrogen tetrachloroaurate (III) trihydrate (
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)

Stabilizer/PTC:Methyltrioctylammonium bromide (MTOAB)

Reducing Agent: Sodium borohydride (

)

Solvents: Toluene, Deionized Water

Step-by-Step Methodology
Phase Transfer:

Dissolve 30 mL of 30 mM

in water (yellow solution).

Dissolve 2.0 g of MTOAB in 80 mL of toluene (colorless).

Mix the two phases and stir vigorously for 10 minutes.

Observation: The yellow color transfers from the aqueous bottom layer to the organic top

layer (Toluene). The aqueous layer becomes clear.

Separate the organic phase containing the

ion pair.

Reduction:

Chill the organic phase to 0 °C in an ice bath.

Slowly add 25 mL of 0.4 M freshly prepared

solution dropwise while stirring.

Reaction: The solution will turn deep ruby red (or dark brown depending on concentration),

indicating nanoparticle formation.
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Stabilization & Isolation:

Stir for 1 hour.

Wash the organic phase with dilute

, dilute

, and water to remove excess borohydride and byproducts.

Evaporate toluene to concentrate the MTOAB-capped AuNPs.

Polymer Incorporation:

These hydrophobic AuNPs are now compatible with non-polar polymer matrices (e.g.,

Polystyrene, PMMA). Mix the concentrated AuNP sol with the polymer solution before

casting.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Molecular Weight

(Protocol A)

Insufficient stirring (Phase

Transfer limitation).

Increase stirring speed (>600

RPM) to maximize interfacial

surface area.

Emulsion Formation
Excess MTOAB acting as a

surfactant.

Do not exceed 5 mol%

MTOAB. Break emulsion by

adding brine or centrifuging.

Dark Polymer Color
Residual Palladium or oxidized

amines.

Perform chelation wash

(diethyldithiocarbamate) and

ensure MTOAB is fully washed

out.

Nanoparticle Aggregation

(Protocol B)
Insufficient MTOAB coverage.

Increase MTOAB:Au molar

ratio (Standard is 4:1).

Workflow Visualization
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Caption: General workflow for MTOAB-mediated synthesis.

Safety & Handling (MSDS Highlights)
Hazard Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).
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Handling: MTOAB is hygroscopic. Store in a desiccator. Wear nitrile gloves and safety

goggles.

Disposal: As a quaternary ammonium salt, it is toxic to aquatic life. Do not dispose of down

the drain. Collect in halogenated organic waste containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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